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Introduction

SHR2415 is a novel, highly potent, and selective inhibitor of ERK1/2 (Extracellular signal-
regulated kinases 1 and 2), key downstream components of the RAS-RAF-MEK-ERK signaling
pathway.[1] Dysregulation of this pathway is a critical factor in the development and
proliferation of numerous cancers, making ERK1/2 a compelling target for therapeutic
intervention. This document provides a comprehensive technical guide on the preclinical in vitro
and in vivo activity of SHR2415, presenting key data, experimental methodologies, and a
visualization of its mechanism of action.

Core Mechanism of Action

SHR2415 exerts its anti-cancer effects by directly inhibiting the kinase activity of ERK1 and
ERK2. These kinases are the final step in the MAPK (mitogen-activated protein kinase)
cascade, a crucial signaling pathway that regulates cell proliferation, survival, differentiation,
and migration.[1] In many cancers, mutations in upstream proteins like RAS and RAF lead to
constitutive activation of the MAPK pathway, promoting uncontrolled cell growth. By inhibiting
ERK1/2, SHR2415 effectively blocks this aberrant signaling, leading to a reduction in tumor cell
proliferation and survival.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12397365?utm_src=pdf-interest
https://www.benchchem.com/product/b12397365?utm_src=pdf-body
https://www.researchgate.net/figure/A-diagram-of-the-Ras-Raf-MEK-ERK-pathway-showing-the-possible-distinct-functions-for_fig1_6906399
https://www.benchchem.com/product/b12397365?utm_src=pdf-body
https://www.benchchem.com/product/b12397365?utm_src=pdf-body
https://www.researchgate.net/figure/A-diagram-of-the-Ras-Raf-MEK-ERK-pathway-showing-the-possible-distinct-functions-for_fig1_6906399
https://www.benchchem.com/product/b12397365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Receptor Tyrosine
Kinase (RTK)

ctivation

RAS

ctivation

RAF

hosphorylation

MEK1/2

SHR2415

Phdsphorylation

ERK1/2

Cell Proliferation,
Survival, Differentiation

Click to download full resolution via product page

Figure 1: Simplified diagram of the RAS-RAF-MEK-ERK signaling pathway and the inhibitory
action of SHR2415.

In Vitro Activity

The in vitro potency of SHR2415 was evaluated through enzyme and cell-based assays.

Biochemical and Cellular Potency
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Target/Cell Line Assay Type IC50 (nM)
ERK1 Enzyme Assay 2.8[2][3]
ERK2 Enzyme Assay 5.9[2][3]
Colo205 Cell Viability Assay 44.6[2][3]

Experimental Protocols

A standard biochemical kinase assay would be utilized to determine the IC50 values of

SHR2415 against ERK1 and ERK2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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